Receptor tyrosine-protein kinase erbB-2 (650-658)
Description
Receptor tyrosine-protein kinase erbB-2
Scientific Research Applications
ErbB-2 in Cancer Signaling and Therapeutics
Role in Cancer Development : The ErbB family, including ErbB-2, is crucial in signal transduction and oncogenesis, with implications in lung and breast cancers. The lack of a known activating ligand for ErbB-2 and its role in forming active heterodimer complexes make it a key focus in cancer research (Roskoski, 2019).
Targeted Cancer Therapy : ErbB-2 is a target for cancer treatments like trastuzumab and lapatinib, particularly in breast cancer. Research into its role in cancer cell proliferation, survival, and resistance to therapies provides insights for developing new treatments (Jin, 2020).
ErbB-2 Mutations and Drug Resistance : Mutations in ErbB-2 can lead to cancer progression and influence the effectiveness of therapeutic drugs. Understanding these mutations aids in developing strategies to overcome resistance in cancer treatments (Niggenaber et al., 2019).
ErbB-2 in Cell Biology
Signaling Pathways : ErbB-2 activates various signaling pathways related to cell proliferation, differentiation, and adhesion. It's a subject of study for its role in transmitting signals despite lacking a specific ligand, and its amplification is common in cancers like breast and gastric cancer (Sidhanth et al., 2018).
Interactions with Other Proteins : Research on ErbB-2 also focuses on its interactions with other proteins and receptors, which are crucial in various biological processes and diseases. The study of these interactions can lead to the discovery of new therapeutic targets (Wintgens et al., 2019).
Role in Developmental Biology : ErbB-2’s function in developmental biology, such as its impact on neuromuscular development in zebrafish embryos, is another area of research. This helps in understanding the broader implications of ErbB-2 inhibition (Paatero et al., 2019).
properties
sequence |
PLTSIISAV |
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source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Receptor tyrosine-protein kinase erbB-2 (650-658) |
Origin of Product |
United States |
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